(4-Bromophenyl)(4-methylphenyl)methanol

• IUPAC Name: (4-bromophenyl)-(4-methylphenyl)methanol
• InChI: InChI=1S/C14H13BrO/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(15)9-7-12/h2-9,14,16H,1H3
• InChI Key: OZBSVWMYQPYYSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=C(C=C2)Br)O
• Molecular Formula: C14H13BrO
• DSSTOX Substance ID: DTXSID30471840
• Molecular Weight: 277.16 g/mol
• CAS RN: 29334-17-6

Description

The compound "(4-Bromophenyl)(4-methylphenyl)methanol" is a brominated aromatic alcohol that is not directly synthesized in the provided papers. However, related compounds with similar structural motifs have been synthesized and studied. For instance, the synthesis of trans-4-(4'-methylphenyl)cyclohexylmethanol and bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol involve the use of a methylphenyl group, which is also present in the compound of interest.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including Grignard reactions, dehydration, catalytic hydrogenation, Wittig reactions, hydrolysis, isomerization, and reduction with potassium borohydride . The synthesis of bis(3-chlorophenyl)-[5-methyl-1-(4-methylphenyl)-1,2,3-triazol-4-yl]-methanol also involves the use of Grignard reagents . These methods could potentially be adapted for the synthesis of "this compound" by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structures of synthesized compounds are characterized using techniques such as 1H NMR, 13C NMR, MS, IR, and X-ray diffraction crystallography . These techniques provide detailed information about the molecular conformation and packing, which is stabilized by various intermolecular interactions. For the compound of interest, similar analytical methods would be employed to confirm its structure and purity.

Chemical Reactions Analysis

The papers provided do not detail specific chemical reactions for "this compound". However, the presence of a bromophenyl group in the compound suggests that it could participate in further reactions, such as Suzuki coupling or other cross-coupling reactions, due to the reactivity of the bromine atom .

Physical and Chemical Properties Analysis

The physical and chemical properties of the related compounds are determined by their molecular structure. For example, the crystal structure of (5-bromo-2-hydroxyphenyl)(phenyl)methanone provides insights into its density and crystal packing . The compound "this compound" would likely exhibit properties influenced by the presence of the bromine atom and the biphenyl structure, such as a relatively high density and potential for solid-state interactions.

Scientific Research Applications

1. Synthesis of Receptor Agonists

The compound (4-Bromophenyl)(4-methylphenyl)methanol is utilized as an intermediate in the synthesis of S1P1 receptor agonists. A scalable synthesis and isolation method for stereoisomers of this compound has been developed, which is crucial for the synthesis of specific receptor agonists (Wallace et al., 2009).

2. Catalysis in Biodiesel Production

This compound is part of a broader family of bromophenyl compounds that find applications in biodiesel production. Specifically, ionic liquids containing bromophenyl groups have been used as catalysts in conjunction with microwave heating systems to enhance methyl ester yields in biodiesel production (Lin et al., 2013).

3. Antibacterial Applications

Bromophenols, similar in structure to this compound, have been extracted from marine algae and demonstrated significant antibacterial activity. This indicates potential for similar compounds to be used in antibacterial applications (Xu et al., 2003).

4. Anodic Oxidation in Organic Synthesis

Compounds like tris(4-bromophenyl)amine, related to this compound, have been used as mediators in the indirect anodic oxidation of amines, demonstrating their utility in synthetic organic chemistry (Pletcher & Zappi, 1989).

5. Production of Monomers for Liquid Crystals and Plastics

The methylation of 4-methylbiphenyl, a process closely related to the chemistry of this compound, has been used to produce 4,4'-dimethylbiphenyl. This compound is a valuable monomer for thermotropic liquid crystals and engineering plastics (Yoshiteru et al., 2004).

Safety and Hazards

While specific safety and hazard information for “(4-Bromophenyl)(4-methylphenyl)methanol” is not available, it’s important to handle all chemical compounds with care. Personal protective equipment should be worn and ingestion or inhalation should be avoided.

Synthesis routes and methods I

Procedure details

Magnesium turnings (0.39 g, 0.016 mol) were dried in a flask and then cooled under nitrogen. Anhydrous diethyl ether (3 mL) was added, followed by 4-bromotoluene (3.0 g, 1.8 mmol). The mixture was refluxed, and more anhydrous diethyl ether was added to keep the solution volume constant. The resultant Grignard solution was added dropwise to a solution of 4-bromobenzaldehyde (1.66 g, 9.0 mmol) in anhydrous diethyl ether(6 mL). The reaction was heated with reflux for 30 minutes, following which it was cooled. The cooled solution was poured into a solution of hydrochloric acid (HCl) (3.7 milliliters (mL) concentrated HCl in 17 grams of ice-water) and stirred for 1 hour (h). The resulting mixture was extracted with diethyl ether (3 times, 50 mL each), and the combined organic extracts were dried using magnesium sulfate (MgSO4) and concentrated in vacuo. Purification by flash chromatography on silica gel (petroleum ether/ethyl acetate, 90/10, v/v) afforded 1.53 grams of (4′-bromophenyl)-4-methylphenyl methanol, a yield of about 62% as a white solid. The melting point (mp) was 80-81° C.

Synthesis routes and methods II

Procedure details

The procedure below details the synthesis of a benzophenone dimer comprising a metal carboxylate and linked by a diamine terminated bridging moiety via the scheme set forth in FIG. 1. As shown in FIG. 1, synthesis of the benzophenone crosslinker (8) starts with a reaction between a Grignard reagent derived from commercially available 4-bromotoluene (1) and 4-bromobenzaldehyde (2), yielding (4′-bromophenyl)-4-methylphenyl methanol (3). Alcohol (3) was then oxidized with potassium permanganate (KMnO4) to provide 4-bromophenyl-p-toylmethanone (4), followed by oxidation of the methyl group with CrO3 to yield 4-(p-bromobenzoyl) benzoic acid (5). Esterification of acid (5) provided 4-(p-bromobenzoyl) benzoate (6). The bifunctional coupling between pentane diamine (NH2(CH2)5NH2)and methyl 4-(p-bromobenzoyl) benzoate (6) to yield the benzophenone dimer (7) was achieved using 1,1-bis(diphenyphosphino)ferrocene (DPPF) as the catalyst. The benzophenone dimer (7) was then hydrolyzed to provide the dipotassium salt (8). Details of each step are set forth below.